Cas no 2225175-33-5 (4-(Pyridin-4-yl)thiophene-2-boronic acid)

• Product Name: 4-(Pyridin-4-yl)thiophene-2-boronic acid
• CAS No: 2225175-33-5
• MF: C₉H₈BNO₂S
• MW: 205.04
• CID: 5143419
• PubChem ID: 133634755
• Update Time: 2025-06-26

4-(Pyridin-4-yl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-4-yl)thiophene-2-boronic acid
• (4-(Pyridin-4-yl)thiophen-2-yl)boronic acid
• 2225175-33-5

• Inchi： 1S/C9H8BNO2S/c12-10(13)9-5-8(6-14-9)7-1-3-11-4-2-7/h1-6,12-13H
• InChI Key： VZRXPGWPSDVBPT-UHFFFAOYSA-N
• SMILES： B(C1SC=C(C2C=CN=CC=2)C=1)(O)O

Computed Properties

• Exact Mass: 205.0368798g/mol
• Monoisotopic Mass: 205.0368798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų

Additional information on 4-(Pyridin-4-yl)thiophene-2-boronic acid

4-(Pyridin-4-yl)thiophene-2-boronic Acid: A Comprehensive Overview

4-(Pyridin-4-yl)thiophene-2-boronic acid (CAS No. 2225175-33-5) is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring, a thiophene moiety, and a boronic acid group. The integration of these functional groups makes it an invaluable building block for constructing complex molecular architectures with tailored properties.

The pyridine ring in 4-(Pyridin-4-yl)thiophene-2-boronic acid contributes to its electronic properties, offering a conjugated system that enhances stability and reactivity. The thiophene moiety, on the other hand, introduces additional conjugation and aromaticity, further expanding the compound's potential for participation in various chemical reactions. The boronic acid group is particularly significant due to its ability to undergo cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in the synthesis of biaryl compounds with high precision and efficiency.

Recent advancements in synthetic chemistry have highlighted the importance of 4-(Pyridin-4-yl)thiophene-2-boronic acid as a key intermediate in the construction of advanced materials. For instance, researchers have utilized this compound to synthesize novel π-conjugated polymers with enhanced electronic properties, making them suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The ability of this compound to act as a versatile building block has been further demonstrated in its use as a precursor for bioactive molecules, where its structure can be modified to target specific biological pathways.

One of the most notable aspects of 4-(Pyridin-4-yl)thiophene-2-boronic acid is its role in cross-coupling reactions. The Suzuki-Miyaura coupling reaction, in particular, has been extensively employed to construct biaryl systems with high regioselectivity and yield. This reaction involves the coupling of the boronic acid group with aryl halides or triflates in the presence of a palladium catalyst and a base. The resulting products are highly functionalized aromatic compounds that find applications in drug discovery, agrochemicals, and advanced materials.

In addition to its synthetic applications, 4-(Pyridin-4-yl)thiophene-2-boronic acid has been explored for its potential in materials science. Researchers have investigated its use as a precursor for constructing two-dimensional materials, such as graphene analogues and transition metal dichalcogenides (TMDs). These materials exhibit unique electronic and optical properties that make them promising candidates for next-generation electronic devices.

The synthesis of 4-(Pyridin-4-yl)thiophene-2-boronic acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the coupling of pyridine derivatives with thiophene precursors using transition metal catalysts. The introduction of the boronic acid group is often achieved through hydroboration or other boron-based reagents, ensuring high yields and selectivity.

From an environmental perspective, 4-(Pyridin-4-yl)thiophene-2-boronic acid exhibits low toxicity and biodegradability under standard conditions. Its chemical stability makes it suitable for use in various industrial processes without posing significant risks to human health or the environment. However, as with all chemical compounds, proper handling and disposal procedures should be followed to minimize any potential impact.

In conclusion, 4-(Pyridin-4-y1l)thiophene=boronic acid (CAS No 2225175=33=5) stands out as a critical compound in modern organic synthesis and materials science. Its unique structure and functional groups make it an invaluable tool for constructing complex molecular architectures with tailored properties. With ongoing advancements in synthetic chemistry and materials science, this compound is expected to play an even more prominent role in shaping future innovations across various industries.